Cas no 1797871-51-2 (N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide
• CAS No: 1797871-51-2
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 6076949
• PubChem ID: 71809536
• Update Time: 2025-10-28

N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide
• AKOS024565071
• 1797871-51-2
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)furan-2-carboxamide
• N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]FURAN-2-CARBOXAMIDE
• F6442-4725

• Inchi： 1S/C16H18N2O3/c1-20-14-8-9-18(11-14)13-6-4-12(5-7-13)17-16(19)15-3-2-10-21-15/h2-7,10,14H,8-9,11H2,1H3,(H,17,19)
• InChI Key： HGCKLRDUFNYXBP-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide

Introduction to N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide (CAS No. 1797871-51-2)

N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1797871-51-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a combination of a furan ring, a phenyl group, and a methoxypyrrolidine moiety, suggests potential biological activity that warrants in-depth investigation.

The< strong>N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide molecule exhibits a rich chemical diversity that makes it an attractive scaffold for medicinal chemists. The presence of the furan ring introduces electrophilic centers, while the methoxypyrrolidine substituent adds steric and electronic modulation capabilities. These features collectively contribute to the compound's versatility in interacting with biological targets, making it a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules with enhanced pharmacological profiles. The< strong>N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide structure aligns well with current trends in drug design, particularly those aimed at modulating protein-protein interactions and enzyme inhibition. Its ability to engage with multiple biological pathways makes it a compelling subject for further study.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The< strong>furan ring and< strong>methoxypyrrolidine moiety are known to exhibit properties that are conducive to central nervous system (CNS) activity. Recent studies have demonstrated that similar scaffolds can interact with neurotransmitter receptors and ion channels, suggesting that< strong>N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide may have analogous effects. This opens up avenues for exploring its efficacy in conditions such as depression, anxiety, and neurodegenerative diseases.

The< strong>phenyl group in the molecule further enhances its pharmacological potential by providing additional sites for hydrogen bonding and hydrophobic interactions. These interactions are crucial for achieving high binding affinity and selectivity towards biological targets. Moreover, the< strong>furan-based core is known to exhibit anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases.

From a synthetic chemistry perspective, the< strong>N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide structure presents interesting challenges and opportunities. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency, paving the way for rapid discovery and development of novel drug candidates.

In conclusion, the< strong>N-4-(3-methoxypyrrolidin-1-yl)phenylfuran-2-carboxamide (CAS No. 1797871-51-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly in the areas of neurological disorders and anti-inflammatory treatments. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.